Cas no 336628-67-2 (2-Hydroxy-3-(trifluoromethyl)benzaldehyde)

• Product Name: 2-Hydroxy-3-(trifluoromethyl)benzaldehyde
• CAS No: 336628-67-2
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• MDL: MFCD03788529
• CID: 852012
• PubChem ID: 2779274
• Update Time: 2025-06-23

2-Hydroxy-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(trifluoromethyl)benzaldehyde
• 3-(Trifluoromethyl)salicylaldehyde
• 2-HYDROXY-3-TRIFLUOROMETHYL-BENZALDEHYDE
• Benzaldehyde, 2-hydroxy-3-(trifluoromethyl)-
• PC0841
• SCHEMBL1125310
• AS-50076
• 2-hydroxy-3-trifluoromethylbenzaldehyde
• STL556929
• CS-W015912
• DTXSID30381359
• O10797
• 336628-67-2
• BBL103119
• 2-Hydroxy-3- trifluoromethyl benzaldehyde
• DB-031559
• AKOS005257575
• MFCD03788529

• MDL： MFCD03788529
• Inchi： 1S/C8H5F3O2/c9-8(10,11)6-3-1-2-5(4-12)7(6)13/h1-4,13H
• InChI Key： ZUNOXMJBNMKYOM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=O)C=1O)(F)F

Computed Properties

• Exact Mass: 190.02400
• Monoisotopic Mass: 190.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.429
• Melting Point: 54-59℃
• Boiling Point: 182.9°C at 760 mmHg
• Flash Point: 64.4°C
• Refractive Index: 1.511
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 2.22350
• Sensitiveness: Air Sensitive

2-Hydroxy-3-(trifluoromethyl)benzaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Other Chemical Reagents

Additional information on 2-Hydroxy-3-(trifluoromethyl)benzaldehyde

Comprehensive Overview of 2-Hydroxy-3-(trifluoromethyl)benzaldehyde (CAS No. 336628-67-2): Properties, Applications, and Industry Trends

2-Hydroxy-3-(trifluoromethyl)benzaldehyde (CAS No. 336628-67-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a hydroxy group and a trifluoromethyl group on the benzaldehyde scaffold makes it a versatile intermediate for synthesizing complex molecules. This compound is particularly valued for its role in developing fluorinated pharmaceuticals, a growing segment driven by the demand for enhanced drug efficacy and metabolic stability.

In recent years, the keyword "trifluoromethylbenzaldehyde derivatives" has seen a surge in search engine queries, reflecting the compound's relevance in modern medicinal chemistry. Researchers frequently explore its applications in designing kinase inhibitors and antimicrobial agents, aligning with trends in personalized medicine and antibiotic resistance solutions. The CAS 336628-67-2 specificity also underscores its importance in patent literature and regulatory documentation, ensuring traceability in industrial workflows.

The compound's physicochemical properties, such as its moderate solubility in polar solvents and reactivity in nucleophilic additions, make it a preferred choice for multistep organic synthesis. Laboratories optimizing green chemistry protocols often investigate 2-Hydroxy-3-(trifluoromethyl)benzaldehyde as a candidate for solvent-free reactions or catalytic processes, addressing sustainability concerns in chemical manufacturing.

From an SEO perspective, long-tail keywords like "synthesis of trifluoromethyl aromatic aldehydes" or "applications of hydroxybenzaldehyde derivatives" are frequently associated with this compound. These queries highlight user interest in practical synthesis routes and industrial scalability—topics frequently discussed in academic forums and patent filings. Additionally, the rise of AI-driven drug discovery has increased searches for "fluorinated building blocks for machine learning models," where this compound serves as a data point for predictive algorithms.

Quality control protocols for CAS No. 336628-67-2 emphasize HPLC purity verification and spectroscopic characterization (e.g., 1H/13C NMR and FT-IR), ensuring compliance with Good Manufacturing Practices (GMP). Such rigor is critical for its use in high-value API intermediates, a sector projected to grow at a CAGR of 6.8% through 2030, according to market analysts.

Innovations in continuous flow chemistry have further elevated the prominence of 2-Hydroxy-3-(trifluoromethyl)benzaldehyde, as its stability under controlled conditions enables efficient large-scale production. This aligns with industry shifts toward modular synthesis platforms, reducing waste and energy consumption—a priority for ESG-focused investors.

In conclusion, 2-Hydroxy-3-(trifluoromethyl)benzaldehyde (CAS No. 336628-67-2) exemplifies the intersection of structural ingenuity and industrial applicability. Its role in advancing fluorine chemistry and drug development ensures sustained relevance, while evolving synthesis methodologies address both scientific and environmental challenges.